Cas no 3142-66-3 (2-Pentanone, 3-hydroxy-)

• Product Name: 2-Pentanone, 3-hydroxy-
• CAS No: 3142-66-3
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 310994
• Update Time: 2025-04-19

2-Pentanone, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-hydroxy-
• 3-HYDROXY-2-PENTANONE
• 2-pentanon-3-ol
• 3-hydroxypentan-2-one

• Inchi： 1S/C5H10O2/c1-3-5(7)4(2)6/h5,7H,3H2,1-2H3
• InChI Key： HDKKRASBPHFULQ-UHFFFAOYSA-N
• SMILES： CCC(C(=O)C)O

Computed Properties

• Exact Mass: 102.0681

Experimental Properties

• Density: 0.9500
• Melting Point: 2.5°C (estimate)
• Boiling Point: 186.45°C (estimate)
• Refractive Index: 1.4350
• PSA: 37.3
• FEMA: 3550 | 3-HYDROXY-2-PENTANONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins